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Compound of Interest
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6-(4-Bromo-2-

methylphenoxy)hexan-1-amine

Cat. No.: B7895664

Get Quote

Executive Summary
The phenoxy alkyl amine motif (

) represents a foundational linker strategy in medicinal chemistry, particularly within
neuroscience (e.g., AChE inhibitors like Donepezil derivatives) and Targeted Protein
Degradation (PROTACs). Unlike passive spacers, these linkers actively dictate
pharmacokinetics, receptor subtype selectivity, and safety profiles.

This guide provides a comparative technical analysis of phenoxy alkyl amine linkers against

PEG and rigid analogs, detailing their SAR determinants, metabolic liabilities, and synthesis

protocols.

The Chemistry of Connectivity
The phenoxy alkyl amine linker is defined by three structural domains, each contributing distinct

physicochemical properties:

The Phenoxy Anchor (
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): Provides a hydrogen bond acceptor (HBA) and rotational freedom at the aryl-ether bond. It
serves as the "hinge" connecting the pharmacophore to the spacer.

The Alkyl Spacer (

): A lipophilic chain (typically

to

) that determines the spatial separation between pharmacophores. It drives hydrophobic
collapse and membrane permeability.

The Terminal Amine (

): A basic center (usually pKa 8–10) that is often protonated at physiological pH, facilitating
cation-

interactions but introducing hERG liability risks.

Comparative Performance Analysis
The following table contrasts phenoxy alkyl amine linkers with the two most common

alternatives: Polyethylene Glycol (PEG) and Rigid Heterocycles (e.g., Piperazine/Triazole).

Table 1: Linker Class Performance Matrix
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Feature Phenoxy Alkyl Amine
PEG (Polyethylene

Glycol)

Rigid

(Piperazine/Triazole)

Lipophilicity (LogP)

High. Increases with

chain length (

). Promotes CNS

penetration.

Low. Hydrophilic.

Reduces LogP but

limits passive

diffusion.

Variable. Tunable

based on heterocycle

choice.

Permeability (PAMPA)

Excellent. Alkyl chains

facilitate membrane

crossing.

Poor to Moderate.

High TPSA often

requires active

transport or uptake

mechanisms.

Moderate. Dependent

on substitution.[1]

Metabolic Stability

Moderate. Susceptible

to CYP450

-hydroxylation or N-

dealkylation.

Low. Vulnerable to

oxidative cleavage

(ether peroxidation)

and chain shortening.

High. Rigid rings resist

metabolic unfolding

and cleavage.

Conformational

Entropy

High. Flexible "floppy"

chains incur entropy

penalty upon binding.

Very High. High

degrees of freedom;

significant entropy

cost.

Low. Pre-organized

conformation reduces

entropy penalty.

Safety Liability

hERG Blockade. High

risk due to basic

amine + lipophilic

linker.

Immunogenicity. Anti-

PEG antibodies (rare

but possible).

Promiscuous Binding.

Rigid structures may

lock into off-target

pockets.

Synthetic Utility

High. Cheap, robust

Williamson ether

synthesis.

Moderate. PEG

reagents can be

polydisperse; difficult

purification.

High. Click chemistry

(Triazoles) is modular

and rapid.

Critical SAR Determinants
Chain Length ( ): The "Goldilocks" Zone
The length of the methylene spacer is the primary determinant of potency and selectivity.
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AChE vs. BuChE Selectivity: In dual-binding site AChE inhibitors, a spacer length of

typically favors AChE inhibition by allowing the molecule to span the catalytic active site
(CAS) and the peripheral anionic site (PAS). Extending to

often shifts selectivity toward Butyrylcholinesterase (BuChE) due to the larger hydrophobic
pocket of BuChE.

PROTACs: The linker must be long enough to prevent steric clashes between the E3 ligase

and the Target Protein (POI) but short enough to induce positive cooperativity. Phenoxy alkyl

chains provide a "stiffer" flexibility compared to PEGs, often resulting in different ternary

complex geometries.

hERG Liability: The Achilles' Heel
The Phenoxy Alkyl Amine motif is a structural alert for hERG potassium channel blockade,

which leads to QT prolongation and arrhythmias.

Mechanism: The basic amine (protonated) mimics the

ion, while the phenoxy/aromatic group engages in

-stacking with Phe656 in the hERG pore.

Mitigation Strategy:

Zwitterions: Introduce a carboxylic acid to neutralize the net charge.

Reduce Lipophilicity: Lowering LogP reduces hERG affinity.

Oxygen Insertion: Breaking the alkyl chain with an extra ether oxygen (moving toward a

PEG-hybrid) can reduce hERG binding but may lower permeability.

Metabolic "Soft Spots"
-Carbon Oxidation: The carbon adjacent to the ether oxygen or the amine is prone to
CYP450 oxidation.

Solution: Introducing steric bulk (e.g., gem-dimethyl groups) or fluorine substitution on the

alkyl chain can block metabolic access and extend half-life (
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).

Visualizing the SAR Logic
The following diagram illustrates the decision-making logic when optimizing phenoxy alkyl

amine linkers.

Phenoxy Alkyl Amine Scaffold

Chain Length (n)

Terminal Amine

Phenoxy Ether

Potency (IC50)
Optimal n=2-4 (AChE)

Optimal n=variable (PROTAC)

Selectivity
Longer (n>5) -> BuChE

hERG Liability
Risk: QT ProlongationRisk

Solubility
pKa dependent

Permeability
Lipophilic Anchor

Metabolic Stability
O-dealkylation risk
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Figure 1: SAR Decision Tree for Phenoxy Alkyl Amine Linkers. Red nodes indicate variable

parameters; Grey nodes indicate physicochemical outcomes.

Experimental Protocols
Synthesis: Williamson Ether / Amination Workflow
This is the standard protocol for generating phenoxy alkyl amine libraries. It is preferred over

reductive amination for this specific scaffold due to higher yields and cleaner workups.

Reagents:
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Substituted Phenol (

)[2]

-Dibromoalkane (e.g., 1,4-dibromobutane)

Potassium Carbonate (

) or Cesium Carbonate (

)[3]

Secondary Amine (

)

Solvents: Acetonitrile (ACN) or DMF.

Step-by-Step Protocol:

Ether Formation (Step 1):

Dissolve Phenol (1.0 eq) in ACN.[3]

Add

(3.0 eq) and stir at RT for 30 min to generate the phenoxide.

Add

-Dibromoalkane (5.0 eq) dropwise. Note: Excess dibromide is crucial to prevent
dimerization (

).

Reflux (80°C) for 4-12 hours. Monitor by TLC/LCMS.

Workup: Filter solids, concentrate, and purify via silica flash chromatography

(Hexane/EtOAc) to isolate the Bromoalkoxybenzene intermediate.

Amination (Step 2):
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Dissolve Bromoalkoxybenzene (1.0 eq) in ACN.

Add Secondary Amine (2.0 eq) and

(2.0 eq). Catalytic KI (0.1 eq) can accelerate the reaction (Finkelstein condition).

Heat to 60-80°C for 6-24 hours.

Workup: Dilute with water, extract with DCM. Wash organic layer with brine.[2][3]

Purification: Flash chromatography (DCM/MeOH/NH3) or preparative HPLC.

Start: Substituted Phenol

Step 1: Williamson Ether Synthesis
(+ xs Dibromoalkane, K2CO3, ACN, Reflux)

Intermediate: Bromoalkoxybenzene

Step 2: Nucleophilic Substitution (SN2)
(+ Secondary Amine, K2CO3, KI cat.)

Final Product: Phenoxy Alkyl Amine

Click to download full resolution via product page

Figure 2: Two-step synthetic pathway for phenoxy alkyl amine linkers.

Safety Profiling: Automated hERG Patch Clamp
Before advancing a phenoxy alkyl amine candidate, hERG liability must be assessed.
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Cell Line: CHO or HEK293 cells stably expressing hERG (

).

Protocol:

Perfusion: Cells are perfused with extracellular solution (Tyrode’s buffer).

Voltage Protocol: Cells are held at -80 mV, depolarized to +40 mV for 2s (to open

channels), then repolarized to -40 mV (to observe tail current).

Dosing: Apply test compound at 0.1, 1, 10, and 30

.

Analysis: Measure inhibition of the peak tail current. Calculate

.

Acceptance Criteria:

is generally considered low risk for early discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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